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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222

An In-Depth Technical Guide to Methylsuccinic Anhydride for Researchers and Drug
Development Professionals

Introduction

Methylsuccinic anhydride, a cyclic dicarboxylic anhydride, serves as a versatile building
block in organic synthesis.[1] Its reactivity makes it a valuable intermediate in the production of
a wide range of compounds, including pharmaceuticals, polymers, and agrochemicals.[2] This
document provides a comprehensive overview of methylsuccinic anhydride, including its
chemical identity, physical properties, synthesis protocols, and key applications relevant to the
fields of chemical research and drug development.

Chemical Identification

The standard identifier for methylsuccinic anhydride is its CAS (Chemical Abstracts Service)
number.

CAS Number: 4100-80-5[3][4]

Synonyms

Methylsuccinic anhydride is also known by a variety of other names. The following table lists
its common synonyms.[1][2][5][6]
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Synonym Source
3-Methyldihydrofuran-2,5-dione [2][5]
2,5-Furandione, dihydro-3-methyl- [1][2]
Pyrotartaric anhydride [2][3]
2-Methylsuccinic anhydride [1112]1[5]
3-Methylsuccinic anhydride [1][2]
3-Methyloxolane-2,5-dione [11121071
Succinic anhydride, methyl- [11[2]
NSC 65437 [1](2]
AI3-11208 [1]2]

Physicochemical Properties

The physical and chemical properties of methylsuccinic anhydride are summarized in the
table below, providing essential data for its handling, storage, and use in experimental settings.
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Property Value Reference
Molecular Formula CsHeO3 [31141[5][7]
Molecular Weight 114.10 g/mol [31[517]
Colorless to pale yellow liquid
Appearance ) [2][5]
or solid
Melting Point 33-35°C [51819]
Boiling Point 238-240 °C [5]18119]
Density 1.22 g/mL at 25 °C [511819]
Flash Point 113 °C (235.4 °F) - closed cup [8]
B Soluble in organic solvents like
Solubility [2]
acetone and ether.
DFATXMYLKPCSCX-
InChl Key [1][2]18]
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Canonical SMILES
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[1]t71el

Synthesis and Experimental Protocols

Methylsuccinic anhydride can be synthesized through various methods. The most common

laboratory and industrial preparations involve the dehydration of its corresponding dicarboxylic

acid.

Method 1: Dehydration of Methylsuccinic Acid

This is the most direct route to obtaining methylsuccinic anhydride.[7] The process involves

the removal of a water molecule from methylsuccinic acid, which can be achieved through

heating or by using a dehydrating agent.

Experimental Protocol:

» Reactants: Place methylsuccinic acid in a round-bottomed flask equipped with a reflux

condenser.
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o Dehydrating Agent: Add a suitable dehydrating agent, such as acetic anhydride or acetyl
chloride. For instance, refluxing succinic acid with acetyl chloride has been shown to be an
effective method for producing succinic anhydride.[10]

e Heating: Gently heat the mixture to reflux. The reaction time will vary depending on the scale
and specific reagents used, typically lasting one to two hours.[10]

« |solation: Upon completion, the reaction mixture is cooled, allowing the methylsuccinic
anhydride to crystallize.

 Purification: The crude product can be collected by filtration, washed with a non-polar solvent
like ether, and dried in a vacuum desiccator.[10] Further purification can be achieved by
recrystallization from a suitable solvent.[10]

Synthesis of Methylsuccinic Anhydride via Dehydration

Dehydrating Agent

MR BUEENEACE (e.g., Acetic Anhydride)

Reflux

Methylsuccinic Anhydride Water (byproduct)

Click to download full resolution via product page

General workflow for the synthesis of methylsuccinic anhydride.

Method 2: Synthesis from Citric Acid

A patented method describes the production of methylsuccinic acid and its subsequent
anhydride from citric acid.[11] This process involves hydrogenation under decarboxylation
conditions.

Experimental Protocol:
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Reactants: Dissolve citric acid monohydrate in a high-boiling point solvent such as diglyme.
Catalyst: Add a catalyst, for example, 0.5 mol% of Palladium on Carbon (Pd/C).[11]

Hydrogenation: Flush the reactor with an inert gas (e.g., N2) and then with hydrogen (Hz).
Pressurize the reactor with Hz (e.g., 20 bar) and heat to a high temperature (e.g., 275°C) for
a specified period (e.g., 50 minutes).[11]

Reaction Products: This one-pot reaction can directly yield a mixture containing
methylsuccinic anhydride and methylsuccinic acid.[11]

Dehydration/Cyclization: To increase the yield of the anhydride, the resulting methylsuccinic
acid can be dehydrated in a subsequent step by heating to temperatures between 250°C
and 400°C.[11]
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Synthesis Pathway from Citric Acid
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Key Reactions of Methylsuccinic Anhydride

Reactants Reaction Partners
Methylsuccinic Anhydride Alcohol (R-OH) Amine (R-NH2)
/
Qﬂydrolysis Esterification Amidation
Products

Methylsuccinic Acid Monoester Monoamide
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Applications in Research and Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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